![molecular formula C7H14 B095408 cis-2-Methyl-3-hexene CAS No. 15840-60-5](/img/structure/B95408.png)
cis-2-Methyl-3-hexene
Overview
Description
“Cis-2-Methyl-3-hexene” is a chemical compound with the molecular formula C7H14 . It is also known by its IUPAC name "(3Z)-2-methylhex-3-ene" . The molecule contains a total of 20 bonds, including 6 non-H bonds, 1 multiple bond, 2 rotatable bonds, and 1 double bond .
Synthesis Analysis
The synthesis of cis-2-Methyl-3-hexene or similar compounds often involves multi-step pathways. For instance, the synthesis of meso-3,4-hexanediol from 3-hexyne can occur by more than one multi-step pathway. One approach would be to reduce the alkyne to cis or trans-3-hexene before undertaking glycol formation .
Molecular Structure Analysis
The molecular structure of cis-2-Methyl-3-hexene includes the arrangement of atoms and the chemical bonds that hold the atoms together . The 2D chemical structure image of cis-2-Methyl-3-hexene is also called a skeletal formula, which is the standard notation for organic molecules . The 3D chemical structure image of cis-2-Methyl-3-hexene is based on the ball-and-stick model which displays both the three-dimensional position of the atoms and the bonds between them .
Chemical Reactions Analysis
The chemical reactions involving cis-2-Methyl-3-hexene or similar compounds can be complex. For example, the oxidation of alkenes can lead to the production of an oxacyclopropane ring, also known as an epoxide ring . This ring can be further opened by reaction to form anti vicinal diols .
Physical And Chemical Properties Analysis
The physical and chemical properties of cis-2-Methyl-3-hexene include its molecular formula C7H14, average mass 98.186 Da, and monoisotopic mass 98.109550 Da .
Scientific Research Applications
Catalytic Processes : The dimerization of propylene over nickel oxide-silica-alumina catalysts results in various hexene isomers, including cis-2-hexene. This process, studied by Imai, Hasegawa, and Uchida (1968), highlights the potential for catalytic conversion of simpler hydrocarbons into more complex structures (Imai, Hasegawa, & Uchida, 1968).
Isomerization on Zeolites : Abbot, Corma, and Wojciechowski (1985) explored the isomerization of 1-hexene on H-ZSM-5 zeolite, producing cis- and trans-2-hexene as principal products. This research demonstrates the role of zeolites in the isomerization of hydrocarbons (Abbot, Corma, & Wojciechowski, 1985).
Synthesis of Renewable Fuels : Harvey and Quintana (2010) developed an efficient method for dimerizing 2-ethyl-1-hexene, a renewable feedstock, into C16H32 hydrocarbons. This process involves isomerization to cis- and trans-3-methyl-2-heptene, relevant to the understanding of cis-2-Methyl-3-hexene's role in renewable fuel synthesis (Harvey & Quintana, 2010).
Radical Cation Structures : The structure of trans- and cis-3-hexene radical cations, relevant to the understanding of cis-2-Methyl-3-hexene's radical chemistry, was studied by Sjöqvist, Shiotani, and Lunda (1990) using ESR and computational methods (Sjöqvist, Shiotani, & Lunda, 1990).
Photocatalytic Oxidation : Photocatalytic oxidation of 2-hexene on titanium dioxide was investigated by Ohno et al. (1998), where different isomers of hexene, including cis-2-hexene, yielded different epoxides under specific conditions (Ohno, Kigoshi, Nakabeya, & Matsumura, 1998).
Gas Phase Molecular Structures : Hemelrijk, Enden, and Geise (1981) investigated the molecular structures of cis-3-hexene and trans-3-hexene in the gas phase, providing insights into the structural properties relevant to cis-2-Methyl-3-hexene (Hemelrijk, Enden, & Geise, 1981).
Isomerization Over Catalysts : The isomerization of 1-hexene on sulfated mesoporous Ta oxide, yielding trans/cis-2-hexene, was studied by Rao, Kang, and Antonelli (2008). This research is relevant for understanding the catalytic processes involving hexene isomers (Rao, Kang, & Antonelli, 2008).
Rotational Isomerism in Polybutadienes : Shimanouchi, Abe, and Alaki (1971) studied rotational isomerism in model compounds of polybutadienes, including cis-2-hexene, to understand the stable conformations in related polymers (Shimanouchi, Abe, & Alaki, 1971).
Mechanism of Action
The reaction mechanism often involves a concerted reaction with a four-part, circular transition state . The reaction is initiated by the electrophilic oxygen atom reacting with the nucleophilic carbon-carbon double bond . The result is that the originally electropositive oxygen atom ends up in the oxacyclopropane ring .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(Z)-2-methylhex-3-ene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14/c1-4-5-6-7(2)3/h5-7H,4H2,1-3H3/b6-5- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQANHWBWTVLDTP-WAYWQWQTSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C\C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301015952 | |
Record name | (3Z)-2-Methylhex-3-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301015952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
cis-2-Methyl-3-hexene | |
CAS RN |
15840-60-5 | |
Record name | 3-Hexene, 2-methyl-, (Z)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015840605 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (3Z)-2-Methylhex-3-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301015952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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